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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B117214

An In-depth Technical Guide to Tetraethylene Glycol

For researchers, scientists, and drug development professionals, understanding the
physicochemical properties and applications of key reagents is paramount. This guide provides
a comprehensive overview of tetraethylene glycol, a versatile oligomer of ethylene glycol.

Core Properties of Tetraethylene Glycol

Tetraethylene glycol is a transparent, colorless, and practically odorless liquid.[1] It is a low-
volatility, hygroscopic compound that is completely miscible with water and many organic
solvents.[1]

A summary of its key quantitative properties is presented in the table below.
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Property Value References
CAS Number 112-60-7 [2][3]
Molecular Weight 194.23 g/mol

Chemical Formula CsH180s

Linear Formula HO(CH2CH20)4H

Density 1.125 g/mL at 25 °C

Boiling Point 314 °C

Melting Point -5.6 °C

Refractive Index n20/D 1.459

Applications in Research and Development

Tetraethylene glycol's utility in the laboratory is broad. It is frequently used as a solvent for
compounds that are otherwise insoluble in water. Its properties also make it valuable as a
plasticizer, in the synthesis of polyester resins, and as a chemical intermediate for producing
other molecules. In the realm of life sciences, derivatives of tetraethylene glycol are utilized in
various applications. For instance, glow discharge plasma deposition of this compound can
render surfaces resistant to protein adsorption and cellular attachment.

Experimental Protocol: Synthesis of Tetraethylene
Glycol Methacrylate Monomer

A common application of tetraethylene glycol in synthetic chemistry is in the creation of
monomers for polymer synthesis. The following is a representative protocol for the synthesis of
tetraethylene glycol methacrylate.

Objective: To synthesize tetraethylene glycol methacrylate monomer via esterification of
tetraethylene glycol with methacrylic acid.

Materials:

» Tetraethylene glycol
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e Methacrylic acid

e p-Toluenesulfonic acid (catalyst)
o Toluene (solvent)

e Hydroquinone (inhibitor)

e Sodium bicarbonate solution (5% w/v)
e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add
tetraethylene glycol, a molar equivalent of methacrylic acid, and a catalytic amount of p-
toluenesulfonic acid.

e Add toluene to the flask to facilitate azeotropic removal of water.
e Add a small amount of hydroquinone to inhibit premature polymerization of the methacrylate.

e Heat the reaction mixture to reflux. Water produced during the esterification will be collected
in the Dean-Stark trap.

» Monitor the reaction progress by measuring the amount of water collected. The reaction is
complete when the theoretical amount of water has been removed.

e Cool the reaction mixture to room temperature.
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» Wash the organic phase with a 5% sodium bicarbonate solution to neutralize the acidic
catalyst.

o Separate the organic layer using a separatory funnel and wash it with brine.
» Dry the organic layer over anhydrous magnesium sulfate.
« Filter the mixture to remove the drying agent.

o Remove the toluene solvent using a rotary evaporator to yield the crude tetraethylene
glycol methacrylate monomer.

e The product can be further purified by vacuum distillation if required.

Logical Workflow for Monomer Synthesis

The following diagram illustrates the logical steps involved in the synthesis of tetraethylene
glycol methacrylate.
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Caption: Workflow for the synthesis of tetraethylene glycol methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b117214#tetraethylene-glycol-cas-number-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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